Cas no 1261863-71-1 (Ethyl 3-hydroxy-2'-(trifluoromethoxy)biphenyl-4-carboxylate)

• Product Name: Ethyl 3-hydroxy-2'-(trifluoromethoxy)biphenyl-4-carboxylate
• CAS No: 1261863-71-1
• MF: C₁₆H₁₃F₃O₄
• MW: 326.267235517502
• CID: 4999118
• Update Time: 2025-08-04

Ethyl 3-hydroxy-2'-(trifluoromethoxy)biphenyl-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxy-2'-(trifluoromethoxy)biphenyl-4-carboxylate

• Inchi： 1S/C16H13F3O4/c1-2-22-15(21)12-8-7-10(9-13(12)20)11-5-3-4-6-14(11)23-16(17,18)19/h3-9,20H,2H2,1H3
• InChI Key： ZCWTXWNQAZNXAW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=CC(C(=O)OCC)=C(C=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• XLogP3: 5.1
• Topological Polar Surface Area: 55.8

Additional information on Ethyl 3-hydroxy-2'-(trifluoromethoxy)biphenyl-4-carboxylate

Ethyl 3-hydroxy-2'-(trifluoromethoxy)biphenyl-4-carboxylate (CAS No. 1261863-71-1): A Comprehensive Overview

Ethyl 3-hydroxy-2'-(trifluoromethoxy)biphenyl-4-carboxylate (CAS No. 1261863-71-1) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the class of biphenyl derivatives and features a trifluoromethoxy group, which imparts distinct properties and biological activities.

The trifluoromethoxy group is a key functional moiety in Ethyl 3-hydroxy-2'-(trifluoromethoxy)biphenyl-4-carboxylate, contributing to its enhanced lipophilicity and metabolic stability. These properties are highly desirable in drug design, as they can improve the bioavailability and pharmacokinetic profile of potential therapeutic agents. Recent studies have highlighted the importance of fluorinated compounds in drug discovery, with several fluorinated drugs already approved for clinical use.

Ethyl 3-hydroxy-2'-(trifluoromethoxy)biphenyl-4-carboxylate has been the subject of extensive research, particularly in the context of its biological activities. One notable area of interest is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Ethyl 3-hydroxy-2'-(trifluoromethoxy)biphenyl-4-carboxylate could be a promising candidate for the development of new anti-inflammatory drugs.

Moreover, Ethyl 3-hydroxy-2'-(trifluoromethoxy)biphenyl-4-carboxylate has been investigated for its potential anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are frequently dysregulated in cancer cells.

In addition to its therapeutic potential, Ethyl 3-hydroxy-2'-(trifluoromethoxy)biphenyl-4-carboxylate has also been studied for its use as a synthetic intermediate in the preparation of other biologically active compounds. The presence of the ethyl ester group provides a convenient handle for further chemical modifications, allowing for the synthesis of a wide range of derivatives with diverse biological activities. This versatility makes Ethyl 3-hydroxy-2'-(trifluoromethoxy)biphenyl-4-carboxylate an attractive starting material for medicinal chemists.

The synthesis of Ethyl 3-hydroxy-2'-(trifluoromethoxy)biphenyl-4-carboxylate typically involves multi-step procedures, often starting from readily available starting materials such as biphenyl derivatives and trifluoromethanesulfonates. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the preparation of this compound, making it more accessible for both academic and industrial research.

One of the key challenges in the development of Ethyl 3-hydroxy-2'-(trifluoromethoxy)biphenyl-4-carboxylate is optimizing its pharmacokinetic properties to ensure effective delivery to target tissues. Studies have shown that modifications to the ethyl ester group can significantly impact the solubility and permeability of the compound, which are crucial factors for achieving optimal therapeutic effects. Ongoing research is focused on developing prodrugs and other formulations that can enhance the bioavailability and reduce the side effects associated with this compound.

In conclusion, Ethyl 3-hydroxy-2'-(trifluoromethoxy)biphenyl-4-carboxylate (CAS No. 1261863-71-1) represents a promising molecule with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique chemical structure, combined with its favorable biological activities, makes it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.